2-(3-cyano-4-cyclopropyl-6-(4-(dimethylamino)phenyl)pyridin-2(1H)-ylidene)malononitrile

• IUPAC Name: 2-[3-cyano-4-cyclopropyl-6-[4-(dimethylamino)phenyl]-1H-pyridin-2-ylidene]propanedinitrile
• InChI: InChI=1S/C20H17N5/c1-25(2)16-7-5-14(6-8-16)19-9-17(13-3-4-13)18(12-23)20(24-19)15(10-21)11-22/h5-9,13,24H,3-4H2,1-2H3
• InChI Key: INDHOUGABMVMEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C2=CC(=C(C(=C(C#N)C#N)N2)C#N)C3CC3
• Molecular Formula: C20H17N5
• Molecular Weight: 327.4 g/mol

Description

2-(3-cyano-4-cyclopropyl-6-(4-(dimethylamino)phenyl)pyridin-2(1H)-ylidene)malononitrile is a useful research compound. Its molecular formula is C20H17N5 and its molecular weight is 327.391. The purity is usually 95%.
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Scientific Research Applications

Photophysical Characteristics

• Two-Photon Absorption Properties : Malononitrile derivatives demonstrate significant intramolecular charge transfer absorption bands and strong fluorescence emissions. These compounds, including those similar to the specified chemical, are used in photophysical research due to their two-photon absorption cross-section values, important in nonlinear optics and photonic applications (Zhao et al., 2007).

Chemical Shift Analysis in Organic Dyes

• NMR Chemical Shifts and Molecular Structure Analysis : The 1H NMR chemical shifts of organic dyes, including malononitrile derivatives, are theoretically computed to understand their molecular structure better. This research is crucial in designing molecular structures and interpreting NMR chemical shifts using computational methods (Park et al., 2011).

Antioxidant Agent Synthesis

• Synthesis of Antioxidant Agents : Derivatives of malononitrile are synthesized for potential use as potent antioxidant agents. This application is significant in the field of medicinal chemistry and pharmacology (Vartale et al., 2016).

Antimicrobial Activity

• Synthesis for Antimicrobial Activity : Research on malononitrile derivatives includes their synthesis for evaluating antimicrobial activity. These compounds are tested against a variety of bacteria and fungi, providing insights into new antimicrobial agents (Kathrotiya et al., 2012).

Development of Chromophores

• Push-Pull Chromophores Synthesis : The synthesis of malononitrile derivatives leads to the development of novel push-pull chromophores. These chromophores are functionalized analogs of widely used tricyanofuran series, important in material science and photonics (Belikov et al., 2018).

Dimeric Chromene Derivatives

• Synthesis of Dimeric Chromene Derivatives : Malononitrile derivatives are also used in synthesizing dimeric chromene derivatives, which have applications in organic chemistry and potentially in pharmaceuticals (Costa et al., 2008).

Antibacterial Agents

• Novel Antibacterial Agents : The synthesis of cyanopyridine derivatives from malononitrile substrates is investigated for their potential as novel antibacterial agents. These studies are crucial for discovering new treatments for bacterial infections (Bogdanowicz et al., 2013).